Cas no 1780074-98-7 (2-(5-(Tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)ethan-1-amine)

• Product Name: 2-(5-(Tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)ethan-1-amine
• CAS No: 1780074-98-7
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 5042511
• Update Time: 2025-06-08

2-(5-(Tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)ethan-1-amine
• 2-[5-(oxan-4-yl)-1H-pyrazol-4-yl]ethanamine
• 2-(5-(Tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)ethan-1-amine

• Inchi： 1S/C10H17N3O/c11-4-1-9-7-12-13-10(9)8-2-5-14-6-3-8/h7-8H,1-6,11H2,(H,12,13)
• InChI Key： WVAOEIPFYZNRSS-UHFFFAOYSA-N
• SMILES： O1CCC(C2=C(C=NN2)CCN)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 171
• XLogP3: 0
• Topological Polar Surface Area: 63.9

Additional information on 2-(5-(Tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)ethan-1-amine

Introduction to 2-(5-(Tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)ethan-1-amine (CAS No. 1780074-98-7) and Its Emerging Applications in Chemical Biology

The compound 2-(5-(Tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)ethan-1-amine, identified by the CAS number 1780074-98-7, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This heterocyclic amine derivative has garnered considerable attention due to its unique structural features and promising biological activities. The presence of a tetrahydro-2H-pyran moiety linked to a pyrazole ring system, further substituted with an amine group, endows the molecule with distinctive physicochemical properties that make it a valuable candidate for drug discovery and mechanistic studies.

Recent studies have highlighted the potential of this compound as a scaffold for developing novel therapeutic agents. The pyrazole core is well-documented for its role in medicinal chemistry, exhibiting a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The integration of the tetrahydro-2H-pyran ring enhances the compound's solubility and bioavailability, making it an attractive candidate for oral administration. This structural motif has been increasingly explored in recent years, particularly in the context of central nervous system (CNS) drug development, where its ability to cross the blood-brain barrier is of paramount importance.

In the context of contemporary pharmaceutical research, the synthesis and characterization of 2-(5-(Tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)ethan-1-amine have opened new avenues for investigating its pharmacological effects. Preliminary in vitro studies have demonstrated that this compound exhibits significant inhibitory activity against several key enzymes implicated in metabolic disorders. The amine group at the C1 position provides a versatile handle for further chemical modifications, enabling the exploration of structure-activity relationships (SARs) and optimization of potency and selectivity.

The tetrahydro-2H-pyran moiety, a six-membered lactam derivative, is known for its ability to stabilize reactive intermediates and enhance metabolic stability. This feature is particularly relevant in drug design, as it can mitigate rapid degradation by enzymatic or chemical processes. Moreover, the pyran ring contributes to the molecule's rigidity, which can be advantageous in binding to biological targets with high affinity. Such structural attributes have been leveraged in recent computational studies to predict potential binding modes within protein active sites, providing insights into its mechanism of action.

One of the most exciting developments in the field has been the discovery of this compound's role as an intermediate in synthesizing more complex bioactive molecules. Researchers have utilized it as a building block for designing small-molecule inhibitors targeting protein-protein interactions (PPIs), which are increasingly recognized as critical therapeutic targets. The combination of the pyrazole and tetrahydro-pyran moieties allows for fine-tuning of electronic and steric properties, enabling precise modulation of binding interactions.

From a synthetic chemistry perspective, 2-(5-(Tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)ethan-1-amine exemplifies an elegant example of multi-component reactions (MCRs), which have revolutionized drug discovery by enabling rapid assembly of complex scaffolds from simple precursors. Recent advances in flow chemistry have further streamlined its synthesis, allowing for scalable production under controlled conditions. This accessibility has spurred interest among academic and industrial researchers who are keen on exploring its potential applications.

The compound's relevance extends beyond traditional pharmacological applications; it has also been investigated for its role as a chiral auxiliary in asymmetric synthesis. The pyran ring's conformational flexibility allows it to participate in stereoselective transformations, making it a valuable tool for constructing enantiomerically pure compounds. Such achievements underscore the importance of heterocyclic derivatives like this one in advancing synthetic methodologies.

In conclusion, 2-(5-(Tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-ylylanthanone ethanamino) (CAS No. 1780074987) stands as a testament to the ingenuity inherent in modern chemical biology research. Its unique structural composition and multifaceted biological activities position it as a cornerstone compound for future therapeutic development. As our understanding of its mechanisms continues to evolve, so too will its applications across diverse fields such as oncology, neurology, and metabolic diseases. The ongoing exploration of this molecule promises to yield groundbreaking insights into disease pathogenesis and treatment strategies.